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Compound of Interest

Compound Name: Butylacrylamide

Cat. No.: B8293616

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butylacrylamide (NTBA) is a versatile monomer utilized in the synthesis of various
polymers with applications in adhesives, coatings, textiles, and personal care products.[1] Its
unique properties, including high thermal stability and excellent film-forming capabilities, make
it a valuable component in the development of new materials.[1] This guide provides an in-
depth overview of the safety and handling precautions necessary for the responsible use of N-
tert-butylacrylamide in a laboratory setting, with a focus on providing actionable information
for researchers and professionals in drug development.

Chemical and Physical Properties

N-tert-butylacrylamide is a white to off-white crystalline solid.[1][2] A summary of its key
physical and chemical properties is provided in the table below.
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Property Value Reference(s)

CAS Number 107-58-4 [11[3]

Molecular Formula C7HisNO [1][4]

Molecular Weight 127.18 g/mol [11[4115]

Appearance White to off-white crystalline (2141
solid/powder

Melting Point 126-130 °C [41[5]

Density 1.20 g/cm3 [415]

Solubility in Water 4 g/100mL [4]

Flash Point

Not applicable

[5]

Hazard Identification and Classification

N-tert-butylacrylamide is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are summarized in the table below.

Hazard .
Hazard Class Category Pictogram Reference(s)
Statement
o _ GHSO07
Acute Toxicity H302: Harmful if ]
Category 4 (Exclamation [61[71181[°]
(Oral) swallowed
Mark)
GHSO07
) o H315: Causes .
Skin Irritation Category 2 o (Exclamation [8][10]
skin irritation
Mark)
H319: Causes GHSO07
Eye Irritation Category 2 serious eye (Exclamation [8][10]
irritation Mark)

Toxicological Data
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The toxicological properties of N-tert-butylacrylamide have been investigated, with the acute
oral toxicity being a key endpoint.

Endpoint Species Value Reference(s)
LDso (Oral) Mouse 941 mg/kg [8][11]
LDso (Dermal) Rat > 2000 mg/kg [9][12]

Experimental Protocols for Toxicity Assessment

The following are detailed methodologies for key toxicological assessments, adapted from
OECD guidelines for a substance with the toxicological profile of N-tert-butylacrylamide.

Acute Oral Toxicity (Adapted from OECD Guideline 401)

Objective: To determine the acute oral toxicity (LDso) of N-tert-butylacrylamide in rodents.[13]
[14][15][16]

Test Animal: Healthy, young adult laboratory mice of a standard strain, approximately 8-12
weeks old.[13] Both male and female animals are used.[13]

Methodology:

o Dose Preparation: N-tert-butylacrylamide is dissolved in a suitable vehicle (e.g., corn oil or
water). A range of doses is prepared based on the known LDso of 941 mg/kg.[11] Suggested
dose levels could be 500, 750, 1000, 1250, and 1500 mg/kg body weight.

o Administration: A single dose is administered to the animals by oral gavage.[13] Animals are
fasted prior to dosing.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[13]

e Necropsy: All animals (those that die during the study and survivors at the end of the
observation period) are subjected to a gross necropsy.[13]

o Data Analysis: The LDso is calculated using a recognized statistical method.[13]
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Acute Dermal Toxicity (Adapted from OECD Guideline
402)

Objective: To determine the acute dermal toxicity of N-tert-butylacrylamide.[17][18][19][20][21]
Test Animal: Healthy, young adult albino rabbits or rats.[17][18][19]

Methodology:

Preparation of the Animal: Approximately 24 hours before the test, the fur is removed from
the dorsal area of the trunk of the test animals.[20]

o Application of the Test Substance: A single dose of N-tert-butylacrylamide (e.g., 2000 mg/kg
body weight, moistened with a small amount of water if necessary) is applied uniformly over
a defined area of the shaved skin.[17][19] The treated area is then covered with a porous
gauze dressing.[19]

e Exposure: The exposure duration is 24 hours.[17][19]

o Observation: After the exposure period, the dressing is removed, and the skin is cleaned.
The animals are observed for 14 days for signs of toxicity and skin reactions (erythema and
edema).[17][20]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[20]

Acute Inhalation Toxicity (Adapted from OECD Guideline
403)

Objective: To determine the acute inhalation toxicity of N-tert-butylacrylamide.[22][23][24][25]
[26]

Test Animal: Healthy, young adult rats.[22]

Methodology:
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o Test Atmosphere Generation: A dynamic inhalation exposure system is used to generate an
atmosphere containing N-tert-butylacrylamide as a dust aerosol.[22]

o Exposure Conditions: Animals are exposed for a single 4-hour period to a target
concentration.[22][25]

e Observation: Animals are observed for 14 days for signs of toxicity.[22][23][25]

o Necropsy: All animals are subjected to a gross necropsy.[23][25]

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

Objective: To assess the potential of N-tert-butylacrylamide to cause skin irritation or
corrosion.[27][28][29][30][31]

Test Animal: Healthy, young adult albino rabbits.[27][30][31]
Methodology:

o Application: A 0.5 g amount of N-tert-butylacrylamide is applied to a small area of shaved
skin and covered with a gauze patch.[27]

e Exposure: The exposure period is 4 hours.[27]

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal.[29] The observation may continue for up to 14 days to assess the reversibility
of any effects.[27][29]

Acute Eye Irritation/Corrosion (Adapted from OECD
Guideline 405)

Objective: To determine the potential of N-tert-butylacrylamide to cause eye irritation or
corrosion.[32][33][34][35][36]

Test Animal: Healthy, young adult albino rabbits.[32][33][36]

Methodology:
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» Application: A single dose of 0.1 g of solid N-tert-butylacrylamide is instilled into the
conjunctival sac of one eye of the animal.[32] The other eye serves as a control.[32]

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iritis, conjunctivitis (redness), and chemosis.[32][35] The observation period
can be extended to 21 days to evaluate the reversibility of the effects.[36]

Safe Handling and Storage
Engineering Controls

o Use in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[11]

 Facilities should be equipped with an eyewash station and a safety shower.[11]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[11][12]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[11]
[12]

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator for dusts should
be worn.[6][7]

Handling Procedures
e Wash hands thoroughly after handling.[8][11]

e Avoid contact with eyes, skin, and clothing.[11]
e Minimize dust generation and accumulation.[11]

e Do not eat, drink, or smoke when using this product.[8][10]

Storage

» Store in a tightly closed container.[11]
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e Store in a cool, dry, well-ventilated area away from incompatible substances such as
oxidizing agents.[11][12]

 Itis recommended to store refrigerated (below 4°C/39°F).[11]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[11]

o Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[11]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Get medical aid immediately. Do NOT induce
vomiting.[2][11]

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[11]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

Spill Cleanup Protocol

o Evacuate: Evacuate unnecessary personnel from the spill area.[37]

Ventilate: Ensure the area is well-ventilated.[11]

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection,
gloves, and eye protection.[37]

Containment: For a solid spill, carefully sweep up the material to avoid generating dust.[38]

Collection: Place the swept-up material into a suitable, labeled container for disposal.[11][38]
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» Decontamination: Clean the spill area with soap and water.[39] Collect the cleaning materials
for disposal as hazardous waste.[39]

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[11] Consult local, state, and federal hazardous waste regulations to ensure
complete and accurate classification and disposal.
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Caption: Workflow for the safe handling of N-tert-butylacrylamide.
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Solid Spill Cleanup Procedure
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Caption: Logical workflow for cleaning up a solid N-tert-butylacrylamide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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